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Compound of Interest

Compound Name: 4-methylpentanoyl-CoA

Cat. No.: B15546669

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the theoretical mass and charge of 4-
methylpentanoyl-CoA, a key intermediate in branched-chain amino acid metabolism. A
precise understanding of these fundamental physicochemical properties is crucial for a variety
of research applications, including mass spectrometry-based metabolomics, enzyme kinetics,
and drug design.

Theoretical Mass

The theoretical mass of a molecule is calculated by summing the masses of its constituent
atoms using their known isotopic abundances. The chemical formula for 4-methylpentanoyl-
CoA is C27H46N7017P3S.

The theoretical mass is calculated as follows:

(Number of Carbon atoms x Atomic mass of Carbon) + (Number of Hydrogen atoms x Atomic
mass of Hydrogen) + (Number of Nitrogen atoms x Atomic mass of Nitrogen) + (Number of
Oxygen atoms x Atomic mass of Oxygen) + (Number of Phosphorus atoms x Atomic mass of
Phosphorus) + (Number of Sulfur atoms x Atomic mass of Sulfur)

Based on the atomic masses of the constituent elements, the theoretical monoisotopic mass of
4-methylpentanoyl-CoA has been calculated to be approximately 865.1884 g/mol .
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Theoretical Charge

Under physiological pH conditions (typically around 7.4), the phosphate groups of the
coenzyme A moiety are deprotonated. This results in a net negative charge on the molecule. 4-
methylpentanoyl-CoA is the conjugate acid of 4-methylpentanoyl-CoA(4-), indicating that it
carries a theoretical charge of -4. This charge state is critical for its interaction with enzymes
and its retention in analytical techniques like liquid chromatography.

Data Summary

The following table summarizes the key quantitative data for 4-methylpentanoyl-CoA.

Property Value

Chemical Formula C27H46N7017P3S
Theoretical Monoisotopic Mass 865.1884 g/mol
Theoretical Charge (Physiological pH) -4

Experimental Protocols

The determination of the mass and charge of molecules like 4-methylpentanoyl-CoA typically
involves the following experimental techniques:

Mass Spectrometry for Mass Determination:
o Objective: To accurately measure the mass-to-charge ratio (m/z) of the molecule.
o Methodology:

o Sample Preparation: A purified sample of 4-methylpentanoyl-CoA is dissolved in a
suitable solvent, often a mixture of water, acetonitrile, or methanol, with a small amount of
a volatile acid (e.g., formic acid) to aid in ionization.

o lonization: The sample solution is introduced into a mass spectrometer using an
electrospray ionization (ESI) source. ESI is a soft ionization technique that allows for the
analysis of large, non-volatile molecules like CoA esters without significant fragmentation.
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o Mass Analysis: The ionized molecules are then transferred to a mass analyzer (e.g., time-
of-flight (TOF), Orbitrap, or quadrupole). The analyzer separates the ions based on their
m/z ratio.

o Detection: The separated ions are detected, and a mass spectrum is generated, which
plots ion intensity versus m/z.

o Data Analysis: The peak corresponding to the [M-4H]4- ion (or other adducts) is identified,
and the monoisotopic mass is determined with high accuracy.

Capillary Electrophoresis for Charge Determination:
o Objective: To experimentally verify the charge state of the molecule.
» Methodology:

o Sample Preparation: The sample is dissolved in a background electrolyte (BGE) with a
known pH, typically around 7.4 to mimic physiological conditions.

o Electrophoretic Separation: A voltage is applied across a capillary filled with the BGE. The
charged 4-methylpentanoyl-CoA molecule will migrate towards the electrode with the
opposite charge at a velocity dependent on its charge-to-size ratio.

o Detection: As the molecule passes a detector (e.g., a UV-Vis detector), a signal is
recorded.

o Data Analysis: By comparing the migration time of 4-methylpentanoyl-CoA with that of
known standards, its electrophoretic mobility and, consequently, its effective charge can
be determined.

Logical Relationship of Physicochemical Properties

The chemical structure of 4-methylpentanoyl-CoA directly dictates its theoretical mass and
charge, which in turn influence its behavior in various experimental and biological systems.
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Caption: Relationship between structure, mass, charge, and behavior.

 To cite this document: BenchChem. [In-Depth Technical Guide: Theoretical Mass and
Charge of 4-Methylpentanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546669#theoretical-mass-and-charge-of-4-

methylpentanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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